Cas no 2171626-56-3 (2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-3,3-dimethylbutanoic acid)

• Product Name: 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-3,3-dimethylbutanoic acid
• CAS No: 2171626-56-3
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 6276370
• PubChem ID: 165814615
• Update Time: 2025-05-22

2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-3,3-dimethylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-3,3-dimethylbutanoic acid
• 2-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}-3,3-dimethylbutanoic acid
• 2171626-56-3
• EN300-1507507

• Inchi： 1S/C27H34N2O5/c1-5-17(14-23(30)29-24(25(31)32)27(2,3)4)15-28-26(33)34-16-22-20-12-8-6-10-18(20)19-11-7-9-13-21(19)22/h6-13,17,22,24H,5,14-16H2,1-4H3,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： JWDCUCDVSFMXEQ-UHFFFAOYSA-N
• SMILES： O(C(NCC(CC)CC(NC(C(=O)O)C(C)(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 696
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 105Ų

Additional information on 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-3,3-dimethylbutanoic acid

Introduction to 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-3,3-dimethylbutanoic Acid (CAS No. 2171626-56-3)

The compound 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-3,3-dimethylbutanoic acid (CAS No. 2171626-56-3) is a highly specialized organic molecule with significant potential in the fields of biotechnology, pharmaceuticals, and materials science. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a pentanamide moiety, and a dimethylbutanoic acid backbone. The Fmoc group is a well-known protecting group in peptide synthesis, making this compound particularly valuable in the development of advanced bioactive molecules.

Recent advancements in chemical synthesis have enabled the precise construction of this compound, leveraging cutting-edge methodologies such as molecular engineering and green chemistry. These techniques not only enhance the efficiency of synthesis but also minimize environmental impact, aligning with global sustainability goals. The compound's unique structure allows for diverse applications, including its use as a precursor in the development of novel therapeutic agents and as a building block in the creation of advanced biomaterials.

In the context of drug discovery, this compound has shown promise in targeting specific biological pathways. For instance, studies have demonstrated its potential as a modulator of enzyme activity, particularly in the realm of protease inhibitors. Its ability to interact with biological systems at a molecular level makes it a compelling candidate for further exploration in preclinical research.

The integration of computational chemistry tools has significantly accelerated the understanding of this compound's properties. Advanced simulations have provided insights into its molecular dynamics, stability, and interaction profiles. These findings are crucial for optimizing its use in various applications and for predicting its behavior under different physiological conditions.

Moreover, the compound's structural versatility has opened new avenues for its application in materials science. Researchers are exploring its potential as a component in biocompatible polymers and drug delivery systems. Its ability to form stable complexes with other molecules makes it an attractive option for developing next-generation materials with tailored functionalities.

In conclusion, the compound 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-3,3-dimethylbutanoic acid (CAS No. 2171626-56-3) represents a significant advancement in chemical innovation. Its unique structure, combined with cutting-edge synthesis techniques and computational insights, positions it as a key player in diverse scientific domains. As research continues to unfold, this compound is poised to contribute significantly to breakthroughs in medicine and materials science.